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Compound of Interest

Compound Name: alpha-Terpinyl acetate

Cat. No.: B10798854 Get Quote

Essential Safety and Handling Guide for alpha-
Terpinyl Acetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of alpha-Terpinyl acetate in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
alpha-Terpinyl acetate is classified as a skin and eye irritant.[1][2] It is crucial to use

appropriate personal protective equipment to minimize exposure and ensure personal safety.

Table 1: Hazard Classification
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315 - Causes skin irritation.

[1]

Eye Irritation Category 2A
H319 - Causes serious eye

irritation.[1]

Aquatic Hazard (Chronic) Category 2
H411 - Toxic to aquatic life with

long lasting effects.[3]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye Protection Chemical safety goggles.[1]
To prevent eye irritation from

splashes.[1]

Hand Protection
Compatible chemical-resistant

gloves.[1]

To prevent skin irritation upon

contact.[1]

Body Protection
Light protective clothing or lab

coat.[1]

To protect skin from accidental

splashes.[1]

Respiratory Protection

Not generally required with

adequate ventilation. Use a

NIOSH-approved respirator if

working in poorly ventilated

areas or if aerosol formation is

possible.[1][3]

To avoid inhalation of vapors

or mists.[4]

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of alpha-Terpinyl acetate
and ensuring a safe laboratory environment.

Operational Plan: Step-by-Step Handling Procedure
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Preparation: Ensure the work area is well-ventilated.[1] A chemical fume hood is

recommended for procedures with a higher risk of vapor release.

Donning PPE: Put on all required PPE as specified in Table 2 before handling the chemical.

Dispensing: Avoid splashing.[1] Use appropriate tools for transferring the liquid.

Post-Handling: Wash hands thoroughly with soap and water after handling and before

breaks or meals.[1]

Cleaning: Clean the work area and any contaminated equipment after use.

Storage Plan

Store in a cool, dry, and well-ventilated area.[2][5]

Keep containers tightly closed when not in use.[4][5]

Store away from heat, open flames, and strong oxidizing agents.[1][4][5]

Protect from light.[1][5]
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Safe Handling Workflow

1. Prepare Well-Ventilated Area

2. Don Appropriate PPE

3. Dispense Chemical Carefully

4. Wash Hands After Handling

5. Clean Work Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of alpha-Terpinyl acetate.

First Aid and Emergency Procedures
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In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]

[6] Remove contact lenses if present and easy

to do.[1] Seek medical attention if irritation

persists.[1][2]

Skin Contact

Remove contaminated clothing.[1][2] Wash the

affected area immediately with plenty of soap

and water.[1][2] Seek medical advice if skin

irritation occurs.[1][2]

Inhalation

Move the person to fresh air.[1][7] If breathing is

difficult, give oxygen.[1][7] If not breathing, give

artificial respiration.[1][7] Seek medical attention

if symptoms occur.[2][6]

Ingestion

Rinse mouth with water.[1][7] Do NOT induce

vomiting.[2][7] Seek immediate medical advice.

[2][4]

Spill Response Plan

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Use an inert, non-combustible absorbent material (e.g., sand, dry lime) to contain

the spill.[1]

Collect: Use non-sparking tools to collect the absorbed material into a suitable, covered

container for disposal.[1][7]

Clean: Wash the spill site after material pickup is complete.[1]
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Dispose: Dispose of the waste in accordance with local, state, and federal regulations.[1]

Spill Response Protocol

1. Evacuate Area

2. Ensure Ventilation

3. Contain Spill with Absorbent

4. Collect Waste

5. Clean Spill Area

6. Dispose of Waste Properly

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a spill of alpha-Terpinyl acetate.
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Physical and Chemical Properties
Understanding the physical and chemical properties of alpha-Terpinyl acetate is essential for

its safe handling and use in experiments.

Table 4: Physical and Chemical Properties

Property Value

Appearance Colorless liquid.[2][8]

Molecular Formula C12H20O2[8]

Molecular Weight 196.29 g/mol [8]

Boiling Point 220 °C (428 °F)[2][9]

Flash Point >93.33 °C (>200 °F) (Closed Cup)[4]

Density 0.953 g/mL at 25 °C[9]

Solubility
Insoluble in water; soluble in alcohols and

organic solvents.[2][9][10]

Vapor Pressure 0.039 mm/Hg @ 25.00 °C[1]

Disposal Plan
Proper disposal of alpha-Terpinyl acetate and its containers is necessary to prevent

environmental contamination and comply with regulations.

Disposal Procedure

Waste Collection: Collect waste alpha-Terpinyl acetate and contaminated materials in a

suitable, labeled, and closed container.[11]

Licensed Disposal: Dispose of the waste through a licensed professional waste disposal

service.[11] Do not dispose of it down the drain or into the environment.[3][11]

Container Disposal: Handle uncleaned containers as you would the product itself.[3] Dispose

of them in accordance with official regulations.
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This guide is intended to provide essential safety and handling information. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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